Cas no 2137723-88-5 (Cyclohexanemethanesulfonamide, N,2-dimethyl-)

• Product Name: Cyclohexanemethanesulfonamide, N,2-dimethyl-
• CAS No: 2137723-88-5
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 5286244
• Update Time: 2025-05-21

Cyclohexanemethanesulfonamide, N,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanesulfonamide, N,2-dimethyl-

• Inchi： 1S/C9H19NO2S/c1-8-5-3-4-6-9(8)7-13(11,12)10-2/h8-10H,3-7H2,1-2H3
• InChI Key： MTWSDLBNEVUMKO-UHFFFAOYSA-N
• SMILES： C1(CS(NC)(=O)=O)CCCCC1C

Additional information on Cyclohexanemethanesulfonamide, N,2-dimethyl-

CAS No. 2137723-88-5: Cyclohexanemethanesulfonamide, N,2-Dimethyl-

The compound with CAS No. 2137723-88-5, commonly referred to as Cyclohexanemethanesulfonamide, N,2-Dimethyl-, is a versatile chemical entity that has garnered significant attention in both academic and industrial research. This compound is characterized by its unique structure, which combines a cyclohexane ring with a sulfonamide group and dimethyl substituents. Its properties make it suitable for a wide range of applications, particularly in the fields of pharmaceuticals and materials science.

Recent studies have highlighted the potential of Cyclohexanemethanesulfonamide, N,2-Dimethyl- as a building block for drug development. Researchers have explored its ability to act as a bioisostere in medicinal chemistry, where it can replace certain functional groups in existing drugs without significantly altering their pharmacokinetic profiles. This property is particularly valuable in optimizing drug candidates for improved efficacy and reduced toxicity.

In addition to its role in drug discovery, CAS No. 2137723-88-5 has been investigated for its potential in polymer chemistry. The compound's sulfonamide group provides excellent compatibility with various polymerization techniques, making it a promising candidate for the development of high-performance polymers. These polymers exhibit enhanced thermal stability and mechanical strength, which are desirable properties for applications in aerospace and automotive industries.

The synthesis of Cyclohexanemethanesulfonamide, N,2-Dimethyl- involves a multi-step process that typically begins with the preparation of the corresponding cyclohexanemethanesulfonyl chloride intermediate. This intermediate is then subjected to nucleophilic substitution reactions with dimethylamine to yield the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

From an environmental perspective, the ecological impact of CAS No. 2137723-88-5 has been a topic of interest among regulatory agencies and researchers alike. Studies conducted under controlled laboratory conditions suggest that the compound exhibits low toxicity to aquatic organisms when exposed at concentrations typical of industrial effluents. However, further research is required to fully understand its long-term effects on ecosystems and human health.

In conclusion, CAS No. 2137723-88-5 (Cyclohexanemethanesulfonamide, N,2-Dimethyl-) stands out as a multifaceted chemical entity with diverse applications across various industries. Its unique structural features and favorable properties make it an attractive candidate for both academic exploration and industrial utilization. As research continues to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an increasingly important role in advancing modern science and technology.